Pantoprazole sodium hydrate
Pantoprazole sodium hydrate
2-pyridinylmethylsulfinylbenzimidazole proton pump inhibitor that is used in the treatment of GASTROESOPHAGEAL REFLUX and PEPTIC ULCER.
See also: Pantoprazole Sodium (preferred); Pantoprazole (has active moiety).
See also: Pantoprazole Sodium (preferred); Pantoprazole (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
164579-32-2
VCID:
VC0003404
InChI:
InChI=1S/C16H14F2N3O4S.Na.H2O/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;;/h3-7,15H,8H2,1-2H3;;1H2/q-1;+1;
SMILES:
COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+]
Molecular Formula:
C16H16F2N3NaO5S
Molecular Weight:
423.4 g/mol
Pantoprazole sodium hydrate
CAS No.: 164579-32-2
Cat. No.: VC0003404
Molecular Formula: C16H16F2N3NaO5S
Molecular Weight: 423.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-pyridinylmethylsulfinylbenzimidazole proton pump inhibitor that is used in the treatment of GASTROESOPHAGEAL REFLUX and PEPTIC ULCER. See also: Pantoprazole Sodium (preferred); Pantoprazole (has active moiety). |
|---|---|
| CAS No. | 164579-32-2 |
| Molecular Formula | C16H16F2N3NaO5S |
| Molecular Weight | 423.4 g/mol |
| IUPAC Name | sodium;5-(difluoromethoxy)-2-[(3,4-dimethoxypyridin-2-yl)methylsulfinyl]benzimidazol-3-ide;hydrate |
| Standard InChI | InChI=1S/C16H14F2N3O4S.Na.H2O/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16;;/h3-7,15H,8H2,1-2H3;;1H2/q-1;+1; |
| Standard InChI Key | CGJRLPRCWSHOFU-UHFFFAOYSA-N |
| SMILES | COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+] |
| Canonical SMILES | COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=C(C=C3)OC(F)F)OC.O.[Na+] |
| Boiling Point | 586.9±60.0 °C at 760 mmHg |
| Colorform | Off-white solid |
| Melting Point | 149-150 139-140 °C, decomposes Mol wt: 405.36. White to off-white solid; mp: >130 °C (dec); UV max (methanol): 289 (E=1.64X10+4) /Sodium salt/ |
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